(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-YL)-acetic acid
Overview
Description
4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-YL)-acetic acid, also known as 4-HMPAA, is a synthetic organic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4-HMPAA has been found to be an effective inhibitor of the enzyme phosphatidylinositol-3-kinase (PI3K) and has been studied for its potential use in cancer therapy. Additionally, 4-HMPAA has been studied for its roles in drug metabolism, signal transduction, and other biochemical processes.
Scientific Research Applications
Proteomics Research
(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-YL)-acetic acid: is utilized in proteomics to study protein expression, modification, and interaction. Its role in proteomics can be pivotal for understanding protein dynamics and function within biological systems .
Experimental Procedures and Results:
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for synthesizing novel drug candidates with potential therapeutic effects .
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Organic Synthesis
This acid acts as an intermediate in organic synthesis, contributing to the development of complex organic molecules .
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Material Science
The compound finds applications in material science, particularly in the development of new materials with unique properties .
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Pharmacology
Pharmacological studies involve this compound for its potential effects on biological pathways and systems .
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Biochemistry
In biochemistry, it’s used to probe enzymatic reactions and metabolic processes .
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Analytical Chemistry
Analytical chemists employ this compound as a standard or reagent in various analytical techniques .
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Chemical Biology
In chemical biology, the compound is used to study the chemical processes within and relating to living organisms .
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properties
IUPAC Name |
2-(4-hydroxy-2-methyl-6-oxopyridin-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c1-5-2-6(10)3-7(11)9(5)4-8(12)13/h2-3,10H,4H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLGJWODOUODIBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1CC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-YL)-acetic acid | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(Tetrahydro-2H-pyran-4-yl)methyl]piperidin-4-amine dihydrochloride](/img/structure/B1441507.png)
